Cas no 411233-49-3 (Ethanone,1-(1-cyclohexen-1-yl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(1-cyclohexen-1-yl)-2,2,2-trifluoro-
• CAS No: 411233-49-3
• MF: C₈H₉F₃O
• MW: 178.151673078537
• CID: 326327
• PubChem ID: 13843538
• Update Time: 2025-04-19

Ethanone,1-(1-cyclohexen-1-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-cyclohexen-1-yl)-2,2,2-trifluoro-
• Ethanone, 1-(1-cyclohexen-1-yl)-2,2,2-trifluoro- (9CI)
• trifluoroacetylcyclohexene
• 411233-49-3
• AKOS020008985
• 1-(1-Cyclohexen-1-Yl)-2,2,2-Trifluoroethanone

• Inchi： 1S/C8H9F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h4H,1-3,5H2
• InChI Key： JRKHARIWNJGVKH-UHFFFAOYSA-N
• SMILES： FC(C(C1=CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 178.06054939g/mol
• Monoisotopic Mass: 178.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų